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Compound of Interest

Compound Name: 2-Bromofuran-3-carboxylic acid

Cat. No.: B178119 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of 2-Bromofuran-3-carboxylic acid (CAS No. 197846-05-2), ensuring compliance

with general hazardous waste regulations and promoting a secure laboratory environment.

Immediate Safety and Hazard Profile
2-Bromofuran-3-carboxylic acid is a combustible solid that poses several health risks.[1][2] It

is crucial to handle this compound with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated

area or under a fume hood.

Hazard Classifications:

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

May cause respiratory irritation (H335)[1][2][3]

In case of exposure, follow these first aid measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical attention.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4][5] If eye irritation persists, get medical

advice/attention.[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4][5] Call a

poison center or doctor if you feel unwell.[6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Quantitative Data Summary
For quick reference, the key properties of 2-Bromofuran-3-carboxylic acid are summarized in

the table below.

Property Value

CAS Number 197846-05-2[1][2]

Molecular Formula C₅H₃BrO₃[1][2]

Molecular Weight 190.98 g/mol [1][2]

Appearance Solid[1][2]

Melting Point 160-163 °C[1][2]

Storage Temperature 2-8°C[1][2]

Hazard Statements H315, H319, H335[1][2]

Storage Class 11 - Combustible Solids[1][2]

Disposal Protocol: A Step-by-Step Guide
The disposal of 2-Bromofuran-3-carboxylic acid must be handled as hazardous waste.

Improper disposal, such as discarding it in the regular trash or down the drain, can lead to

environmental contamination and potential legal ramifications.

Step 1: Waste Identification and Segregation
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All materials contaminated with 2-Bromofuran-3-carboxylic acid, including the pure

chemical, reaction byproducts, contaminated labware (e.g., filter paper, weighing boats), and

used PPE, must be treated as hazardous waste.

As a brominated organic compound, this waste should be segregated as halogenated

organic waste.[8]

Do not mix this waste with other waste streams, especially incompatible materials like strong

oxidizing agents, strong acids, or strong bases, unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[6][9]

Step 2: Waste Collection and Container Management

Collect waste in a designated, chemically compatible, and properly labeled hazardous waste

container. The container should have a tightly fitting cap to prevent leaks or the release of

vapors.[9][10]

The label on the waste container must clearly identify the contents, including the full

chemical name "2-Bromofuran-3-carboxylic acid" and its approximate concentration.[9]

The label should also include relevant hazard pictograms.

Store the waste container in a designated satellite accumulation area. This area should be a

well-ventilated, cool, and dry location, away from incompatible materials.[10]

Step 3: Spill Management

In the event of a spill:

Evacuate the immediate area and ensure proper ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[4]

Carefully sweep or scoop up the absorbed material and place it in a sealed, labeled

container for disposal as hazardous waste.[6][11]
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Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Decontaminate and launder all protective clothing and equipment before reuse.[4]

Step 4: Disposal of Empty Containers

Empty containers that held 2-Bromofuran-3-carboxylic acid must be decontaminated

before being disposed of as non-hazardous waste.

Triple-rinse the container with a suitable solvent that can dissolve the chemical.[12]

Collect the rinsate (the solvent used for rinsing) as hazardous waste and add it to your

halogenated organic waste container.[12]

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic, but always check with your institution's EHS guidelines.[12]

Step 5: Arranging for Final Disposal

Once the waste container is full, or if the waste has been accumulated for a year, it must be

disposed of.[12]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[10]

Provide them with accurate and detailed information about the waste stream.

The final disposal method for halogenated organic waste is typically high-temperature

incineration at a licensed hazardous waste facility.[8][13]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromofuran-3-carboxylic acid.
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Caption: Disposal workflow for 2-Bromofuran-3-carboxylic acid.
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Disclaimer: This guide is intended for informational purposes and is based on general

principles of hazardous waste management. Always consult your institution's specific

Environmental Health and Safety (EHS) guidelines and comply with all local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

